2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[5-[(4-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H19FN2O4/c22-16-8-6-15(7-9-16)14-28-20-11-24(18(13-25)10-19(20)26)12-21(27)23-17-4-2-1-3-5-17/h1-11,25H,12-14H2,(H,23,27)
• InChI Key: WIRYGUVSNKVTPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CO)OCC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism Studies

• Preclinical Pharmacology of NMDA Receptor Antagonists : A study on the preclinical pharmacodynamic and pharmacokinetic properties of a GluN2B-selective N-methyl-D-aspartate (NMDA) receptor antagonist, which shares a focus on the impact of specific functional groups on receptor activity, similar to the compound . This research is crucial for understanding the drug-receptor interactions and optimizing therapeutic efficacy in neurological disorders (Garner et al., 2015).

• Metabolism of Fluoropyrimidine Drugs : Research on S-1, a novel oral anticancer drug, demonstrates the importance of studying the metabolism of compounds containing fluorinated pyrimidine structures. Understanding the metabolic pathways can guide the development of more effective and safer chemotherapeutic agents (Sakata et al., 1998).

• Human Metabolism and Excretion Kinetics : Investigating the metabolism and excretion of compounds like lysmeral provides insights into how modifications in chemical structure, such as the addition of a fluorobenzyl group, can affect the body's ability to process and eliminate pharmaceuticals. Such studies are vital for ensuring drug safety and efficacy (Scherer et al., 2017).

Applications in Imaging and Diagnosis

• Quantitative Imaging of 5-HT(1A) Receptors : The development and application of radiolabeled compounds for PET imaging of serotonin receptors highlight the significance of precise chemical modifications for enhancing receptor affinity and specificity. Research in this area supports the development of diagnostic tools for neurological conditions (Passchier et al., 2000).

Environmental and Health Impact Studies

• Exposure and Toxicity of Environmental Contaminants : Studies on the urinary excretion patterns of amines and the toxicological implications of exposure to phthalates and parabens emphasize the importance of understanding the environmental and health impacts of chemical compounds. Research in this field informs safety regulations and public health guidelines (Perry et al., 1962), (Moos et al., 2016).